N-(3-methoxybenzyl)-N'-(3-methoxyphenyl)ethanediamide

• IUPAC Name: N'-(3-methoxyphenyl)-N-[(3-methoxyphenyl)methyl]oxamide
• InChI: InChI=1S/C17H18N2O4/c1-22-14-7-3-5-12(9-14)11-18-16(20)17(21)19-13-6-4-8-15(10-13)23-2/h3-10H,11H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: YBWPCPGFGSBADA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)C(=O)NC2=CC(=CC=C2)OC
• Molecular Formula: C17H18N2O4
• Molecular Weight: 314.34 g/mol

Description

N-(3-methoxybenzyl)-N'-(3-methoxyphenyl)ethanediamide is a useful research compound. Its molecular formula is C17H18N2O4 and its molecular weight is 314.34 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 314.12665706 g/mol and the complexity rating of the compound is 402. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Analytical Toxicology

N-(3-methoxybenzyl)-N'-(3-methoxyphenyl)ethanediamide and its derivatives, notably NBOMe compounds, have been extensively studied in analytical toxicology due to their potent hallucinogenic effects and association with severe intoxications. These studies often focus on the detection, identification, and quantification of these substances in biological samples, which is crucial for forensic and clinical toxicology. For instance, NBOMe compounds have been detected on blotter paper, demonstrating the variety of forms in which these drugs can be distributed and consumed. The analytical techniques employed include high-performance liquid chromatography (HPLC), mass spectrometry (MS), and direct analysis in real time (DART) mass spectrometry, highlighting the complex methodology required to identify these substances accurately (Poklis et al., 2015).

Corrosion Inhibition

In the realm of materials science, derivatives of this compound, such as Schiff bases of ethylenediamine, have demonstrated efficacy as corrosion inhibitors for metals in acidic environments. This application is significant for protecting industrial equipment and infrastructure from corrosion, which can lead to costly damages and operational failures. The Schiff bases exhibit high protection efficiency, suggesting their potential utility in developing more effective and environmentally benign corrosion inhibitors (Agrawal et al., 2004).